1-(2,6-Dichloro-3-fluorophenyl)ethyl methanesulfonate

• Molecular Formula: C9H9Cl2FO3S
• Molecular Weight: 287.13 g/mol
• IUPAC Name: 1-(2,6-dichloro-3-fluorophenyl)ethyl methanesulfonate
• InChI: InChI=1S/C9H9Cl2FO3S/c1-5(15-16(2,13)14)8-6(10)3-4-7(12)9(8)11/h3-5H,1-2H3
• InChI Key: OPCWPQMTGTWVDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1Cl)F)Cl)OS(=O)(=O)C

Description

1-(2,6-Dichloro-3-fluorophenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C9H9Cl2FO3S and its molecular weight is 287.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,6-dichloro-3-fluorophenyl)ethanol (5.2 g, 24.9 mmol), methanesulfonyl chloride (6.3 g, 55 mmol, 2.2 eq), and triethylamine (6.1 g) were stirred in 50 ml of DCM and 12 ml of DMF at room temperature overnight. Water and DCM were added, and the layers were separated. The aqueous layer was extracted with DCM. The combined organic layers were dried, evaporated and chromatographed (EtOAc/Hexanes 1:10) to give an oil, 5.11 g, in 71% yield.